Cas no 1696804-05-3 (3-Chloro-5-fluoroisoquinolin-6-ol)

3-Chloro-5-fluoroisoquinolin-6-ol is a halogenated isoquinoline derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring both chloro and fluoro substituents on the isoquinoline scaffold, enhances its reactivity and selectivity in synthetic pathways. The presence of the hydroxyl group at the 6-position offers additional functionalization opportunities, making it a versatile intermediate for the development of biologically active compounds. This compound is particularly valuable in medicinal chemistry for the design of enzyme inhibitors or receptor modulators due to its electron-withdrawing substituents, which can influence binding affinity and metabolic stability. High-purity grades ensure reliable performance in research applications.

3-Chloro-5-fluoroisoquinolin-6-ol structure

1696804-05-3 structure

Product Name:3-Chloro-5-fluoroisoquinolin-6-ol

CAS No:1696804-05-3

MF:C₉H₅ClFNO

MW:197.593504667282

CID:6360429

PubChem ID:136831529

Update Time:2025-06-07

3-Chloro-5-fluoroisoquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-fluoroisoquinolin-6-ol
- 1696804-05-3
- EN300-4490397
- Inchi： 1S/C9H5ClFNO/c10-8-3-6-5(4-12-8)1-2-7(13)9(6)11/h1-4,13H
- InChI Key： ATEBQCDJFZGZIW-UHFFFAOYSA-N
- SMILES： ClC1=CC2C(=C(C=CC=2C=N1)O)F

Computed Properties

Exact Mass: 197.0043696g/mol
Monoisotopic Mass: 197.0043696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 33.1Å²

3-Chloro-5-fluoroisoquinolin-6-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-4490397-0.05g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	0.05g	$344.0	2025-03-15
Enamine	EN300-4490397-0.1g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	0.1g	$515.0	2025-03-15
Enamine	EN300-4490397-0.25g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	0.25g	$735.0	2025-03-15
Enamine	EN300-4490397-0.5g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	0.5g	$1158.0	2025-03-15
Enamine	EN300-4490397-1.0g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	1.0g	$1485.0	2025-03-15
Enamine	EN300-4490397-2.5g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	2.5g	$2912.0	2025-03-15
Enamine	EN300-4490397-5.0g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	5.0g	$4309.0	2025-03-15
Enamine	EN300-4490397-10.0g	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95.0%	10.0g	$6390.0	2025-03-15
1PlusChem	1P028LUV-50mg	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95%	50mg	$487.00	2024-06-19
1PlusChem	1P028LUV-100mg	3-chloro-5-fluoroisoquinolin-6-ol	1696804-05-3	95%	100mg	$699.00	2024-06-19